- Chemistry for DOTA peptide labeling at phenylalanine residues: on the road to preparing peptide ligand tagged libraries, Letters in Organic Chemistry, 2005, 2(2), 160-164
Cas no 95753-56-3 (Fmoc-Phe(4-NH2)-OH)
Fmoc-Phe(4-NH2)-OH is a protected amino acid derivative widely used in solid-phase peptide synthesis (SPPS). The compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group on the α-amino moiety and a free carboxyl group, enabling sequential peptide chain elongation. The para-amino substituent on the phenyl ring introduces a reactive site for further functionalization, making it valuable for constructing modified peptides or bioconjugates. Its orthogonally protected side chain allows selective deprotection under mild conditions, facilitating downstream modifications. The product is characterized by high purity and stability, ensuring reliable performance in peptide synthesis. Its compatibility with standard SPPS protocols makes it a versatile building block for research in medicinal chemistry and biomaterials.
Fmoc-Phe(4-NH2)-OH structure
Product Name:Fmoc-Phe(4-NH2)-OH
CAS No:95753-56-3
MF:C24H22N2O4
MW:402.442486286163
MDL:MFCD00237664
CID:61806
Update Time:2025-05-26
Fmoc-Phe(4-NH2)-OH Chemical and Physical Properties
Names and Identifiers
-
- Fmoc-4-Amino-L-phenylalanine
- (S)-N-(9-Fluorenylmethyloxycarbonyl)-4-aminophenylalanine
- Fmoc-4-Amino-Phe-OH
- (2S)-3-(4-aminophenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
- FMOC-4-ao-L-phenylalanine
- Fmoc-p-amino-Phe-OH
- Fmoc-Phe(4-NH2)-OH
- FMOC-PHE(P-NH2)-OH
- 4-Amino-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-phenylalanine (ACI)
- L
- (S)-2-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]-3-(4-aminophenyl)propanoic acid
- 4-Amino-N-Fmoc-L-phenylalanine
-
- MDL: MFCD00237664
- Inchi: 1S/C24H22N2O4/c25-16-11-9-15(10-12-16)13-22(23(27)28)26-24(29)30-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14,25H2,(H,26,29)(H,27,28)/t22-/m0/s1
- InChI Key: VALNSJHHRPSUDO-QFIPXVFZSA-N
- SMILES: C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)O)CC1C=CC(N)=CC=1
Computed Properties
- Exact Mass: 402.15800
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
Experimental Properties
- Boiling Point: 671.5℃ at 760 mmHg
- PSA: 101.65000
- LogP: 4.77530
Fmoc-Phe(4-NH2)-OH Customs Data
- HS CODE:2924299090
- Customs Data:
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Fmoc-Phe(4-NH2)-OH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM220561-10g |
Fmoc-4-Amino-L-phenylalanine |
95753-56-3 | 95% | 10g |
$122 | 2021-06-09 | |
| Chemenu | CM220561-25g |
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£86.00 | 2022-02-28 | |
| Fluorochem | M03163-25g |
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| Apollo Scientific | OR14620-5g |
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| ChemScence | CS-W011698-5g |
Fmoc-Phe(4-NH2)-OH |
95753-56-3 | 98.98% | 5g |
$57.0 | 2022-04-26 | |
| ChemScence | CS-W011698-10g |
Fmoc-Phe(4-NH2)-OH |
95753-56-3 | 98.98% | 10g |
$92.0 | 2022-04-26 | |
| ChemScence | CS-W011698-25g |
Fmoc-Phe(4-NH2)-OH |
95753-56-3 | 98.98% | 25g |
$180.0 | 2022-04-26 |
Fmoc-Phe(4-NH2)-OH Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Acetic acid , Zinc Solvents: Ethanol ; 5 h, 60 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Acetic acid , Hydrogen Catalysts: Palladium ; heated; 4 h, 35 psi
Reference
- Pyridones as Src family SH2 domain inhibitors, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: N-Methyl-2-pyrrolidone , BOP reagent ; rt
1.2 Reagents: Acetic acid , Tributylstannane Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Dichloromethane ; rt
1.2 Reagents: Acetic acid , Tributylstannane Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: Dichloromethane ; rt
Reference
- Focused library approach for identification of new N-acylphenylalanines as VCAM/VLA-4 antagonists, Bioorganic & Medicinal Chemistry Letters, 2002, 12(12), 1679-1682
Production Method 4
Reaction Conditions
Reference
- Two novel amino acid derivatives containing side-chain thioamides for the synthesis of photoactivatable peptides, Bioorganic & Medicinal Chemistry Letters, 1997, 7(6), 715-718
Production Method 5
Reaction Conditions
1.1 Reagents: Zinc , Hydrochloric acid Solvents: Isopropanol , Water ; heated
Reference
- Synthesis of new tetrazolyl derivatives of L- and D-phenylalanine, Russian Journal of Organic Chemistry, 2016, 52(11), 1681-1685
Production Method 6
Reaction Conditions
1.1 Reagents: Acetic acid , Zinc Solvents: Ethanol ; 24 h, 60 °C
Reference
- From head to tail: microwave-assisted synthesis of para hydrazine nicotinamide phenylalanine8-oxytocin derivatives, Letters in Organic Chemistry, 2007, 4(4), 261-264
Production Method 7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ; 50 min, rt
Reference
- Aromaticity and amyloid formation: Effect of π-electron distribution and aryl substituent geometry on the self-assembly of peptides derived from hIAPP22-29, Archives of Biochemistry and Biophysics, 2015, 567, 46-58
Production Method 8
Reaction Conditions
Reference
- α,α-difluorophosphonomethyl azobenzene derivatives as photo-regulated phosphoamino acid analogs. 1. Design and synthesis, Tetrahedron Letters, 1999, 40(36), 6557-6560
Production Method 9
Reaction Conditions
Reference
- Site-specific incorporation of photoisomerizable azobenzene groups into ribonuclease S, Bioorganic & Medicinal Chemistry Letters, 1997, 7(20), 2677-2680
Production Method 10
Reaction Conditions
Reference
- Chiral analysis of the reaction stages in the Edman method for sequencing peptides, Journal of the Chemical Society, 1984, (10), 1723-7
Fmoc-Phe(4-NH2)-OH Raw materials
- Fmoc-p(nh-boc)-l-phe-OH
- Fmoc-Phe(4-NO2)-OH
- (2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-{(prop-2-en-1-yloxy)carbonylamino}phenyl)propanoic acid
Fmoc-Phe(4-NH2)-OH Preparation Products
Fmoc-Phe(4-NH2)-OH Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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